Cas no 2490398-48-4 (1-2-(trifluoromethyl)-5H,6H,7H,8H-imidazo1,2-apyridin-8-ylmethanamine)

• Product Name: 1-2-(trifluoromethyl)-5H,6H,7H,8H-imidazo1,2-apyridin-8-ylmethanamine
• CAS No: 2490398-48-4
• MF: C₉H₁₂F₃N₃
• MW: 219.20689201355
• MDL: MFCD32852396
• CID: 5680232
• PubChem ID: 155820977
• Update Time: 2025-07-15

1-2-(trifluoromethyl)-5H,6H,7H,8H-imidazo1,2-apyridin-8-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 2490398-48-4
• 1-[2-(trifluoromethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyridin-8-yl]methanamine
• EN300-26667536
• 1-2-(trifluoromethyl)-5H,6H,7H,8H-imidazo1,2-apyridin-8-ylmethanamine

• MDL： MFCD32852396
• Inchi： 1S/C9H12F3N3/c10-9(11,12)7-5-15-3-1-2-6(4-13)8(15)14-7/h5-6H,1-4,13H2
• InChI Key： NABZLHYZWXVOCR-UHFFFAOYSA-N
• SMILES： FC(C1=CN2CCCC(CN)C2=N1)(F)F

Computed Properties

• Exact Mass: 219.09833188g/mol
• Monoisotopic Mass: 219.09833188g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-2-(trifluoromethyl)-5H,6H,7H,8H-imidazo1,2-apyridin-8-ylmethanamine

Recent Advances in the Study of 1-2-(trifluoromethyl)-5H,6H,7H,8H-imidazo1,2-apyridin-8-ylmethanamine (CAS: 2490398-48-4)

The compound 1-2-(trifluoromethyl)-5H,6H,7H,8H-imidazo1,2-apyridin-8-ylmethanamine (CAS: 2490398-48-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, biological activity, and potential clinical implications.

Recent studies have highlighted the role of 1-2-(trifluoromethyl)-5H,6H,7H,8H-imidazo1,2-apyridin-8-ylmethanamine as a promising scaffold for drug discovery. Its imidazopyridine core, coupled with the trifluoromethyl group, offers a versatile platform for the development of novel bioactive molecules. Researchers have successfully synthesized this compound using advanced catalytic methods, achieving high yields and purity, which is critical for further pharmacological evaluations.

In vitro and in vivo studies have demonstrated that 1-2-(trifluoromethyl)-5H,6H,7H,8H-imidazo1,2-apyridin-8-ylmethanamine exhibits potent inhibitory effects on specific enzyme targets involved in inflammatory and oncogenic pathways. For instance, it has shown significant activity against protein kinases that are often dysregulated in cancer, suggesting its potential as a lead compound for anticancer drug development. Additionally, its pharmacokinetic properties, such as metabolic stability and bioavailability, have been investigated, revealing favorable profiles for further optimization.

One of the most notable advancements in the study of this compound is its application in targeted therapy. Recent research has explored its ability to selectively modulate signaling pathways with minimal off-target effects, a critical factor in reducing adverse side effects in therapeutic applications. Structural-activity relationship (SAR) studies have further elucidated the importance of the trifluoromethyl group in enhancing binding affinity and selectivity, providing valuable insights for future drug design.

Despite these promising findings, challenges remain in the clinical translation of 1-2-(trifluoromethyl)-5H,6H,7H,8H-imidazo1,2-apyridin-8-ylmethanamine. Issues such as scalability of synthesis, long-term toxicity, and formulation stability need to be addressed. Ongoing research is focused on overcoming these hurdles through innovative synthetic strategies and advanced formulation techniques.

In conclusion, 1-2-(trifluoromethyl)-5H,6H,7H,8H-imidazo1,2-apyridin-8-ylmethanamine represents a compelling candidate for further investigation in drug discovery. Its unique chemical structure and promising biological activity underscore its potential to address unmet medical needs. Future studies should prioritize translational research to bridge the gap between laboratory findings and clinical applications, paving the way for the development of next-generation therapeutics.